4-(Difluoromethoxy)-3-methoxybenzohydrazide
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Description
4-(Difluoromethoxy)-3-methoxybenzohydrazide is a useful research compound. Its molecular formula is C9H10F2N2O3 and its molecular weight is 232.187. The purity is usually 95%.
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Scientific Research Applications
Structural and Synthesis Studies :
- A study by Bao and Wei (2008) focused on the synthesis of a similar compound, C15H14N2O3, using 4-hydroxybenzaldehyde and 4-methoxybenzohydrazide. This work provides insights into the structural aspects of benzohydrazides.
- Research by Bi (2011) also explored the synthesis of a similar compound, highlighting the dihedral angle between benzene rings, which is crucial for understanding the compound's conformation.
Antimicrobial Applications :
- A study by Zvereva et al. (2005) synthesized β-N-(4-methoxybenzoyl)-hydrazides and tested their antibacterial activity. This research suggests potential antimicrobial applications for related benzohydrazide compounds.
- Popiołek and Biernasiuk (2016) conducted a study on hydrazide-hydrazones of 3-methoxybenzoic acid, finding high bacteriostatic or bactericidal activity against Gram-positive bacteria, indicating possible antimicrobial uses for similar compounds.
Fluorescent Probe Applications :
- The work by Tanaka et al. (2001) on 2-(3,5,6-trifluoro-2-hydroxy-4-methoxyphenyl)benzoxazole and its analogues demonstrated their use as fluorescent probes, suggesting potential fluorescence-related applications for related benzohydrazide derivatives.
Molecular Docking and Antioxidant Studies :
- Ardjani and Mekelleche (2017) conducted a theoretical study on the antioxidant behavior of Schiff bases derived from benzohydrazides, which could indicate potential antioxidant applications for similar compounds.
Chemical Synthesis and Characterization :
- Pachwania et al. (2022) synthesized diorganotin(IV) complexes derived from Schiff bases of 3-methoxybenzohydrazide, providing insights into the chemical synthesis and characterization of related compounds.
Properties
IUPAC Name |
4-(difluoromethoxy)-3-methoxybenzohydrazide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10F2N2O3/c1-15-7-4-5(8(14)13-12)2-3-6(7)16-9(10)11/h2-4,9H,12H2,1H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQICIEIKDVKXMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)C(=O)NN)OC(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10F2N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.